Cas no 187146-99-2 (4-Aminophenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside)

• Product Name: 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
• CAS No: 187146-99-2
• MF: C₂₀H₂₅NO₁₀
• MW: 439.41320681572
• CID: 4630090
• Update Time: 2025-05-25

4-Aminophenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
• 4-Aminophenyl alpha-D-mannopyranoside 2,3,4,6-tetraacetate
• 4-AMINOPHENYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSIDE
• [(2R,3R,4S,5S,6R)-3,4,5-Triacetyloxy-6-(4-aminophenoxy)oxan-2-yl]methyl acetate

• Inchi： 1S/C20H25NO10/c1-10(22)26-9-16-17(27-11(2)23)18(28-12(3)24)19(29-13(4)25)20(31-16)30-15-7-5-14(21)6-8-15/h5-8,16-20H,9,21H2,1-4H3/t16-,17-,18+,19+,20+/m1/s1
• InChI Key： BXZPMBDMUIOXQQ-SLHNCBLASA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 660
• XLogP3: 1.7
• Topological Polar Surface Area: 150

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.75 g/l) (25 º C),

Additional information on 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside

4-Aminophenyl 2,3,4,6-Tetra-O-Acetyl-α-D-Mannopyranoside: A Comprehensive Overview

The compound with CAS No. 187146-99-2, known as 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside, is a highly specialized sugar derivative that has garnered significant attention in the fields of organic chemistry and biochemistry. This molecule is a derivative of α-D-mannopyranoside, a naturally occurring sugar, which has been chemically modified to enhance its stability and functionality. The tetra-O-acetyl group attached to the sugar backbone plays a crucial role in stabilizing the molecule and making it suitable for various applications in drug delivery systems and enzyme inhibition studies.

Recent studies have highlighted the potential of 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside as a substrate for glycosidases. Researchers have demonstrated that this compound can effectively inhibit the activity of certain glycosidases, making it a valuable tool in the study of carbohydrate metabolism and related diseases. The aminophenyl group attached to the sugar moiety serves as a recognition site for specific enzymes, enabling selective inhibition and paving the way for potential therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving protection and deprotection strategies. The tetra-O-acetylation of α-D-mannopyranoside is achieved using acetylating agents such as acetic anhydride under controlled conditions. The introduction of the aminophenyl group requires precise coupling reactions to ensure optimal reactivity and selectivity. These synthetic methods have been optimized in recent years to improve yields and maintain the integrity of the molecule's functional groups.

The structural features of 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside make it an ideal candidate for studying glycan interactions in biological systems. The acetyl groups provide steric hindrance that protects the hydroxyl groups on the sugar ring from unwanted reactions, while the aminophenyl group acts as a versatile functional handle for further modifications. This combination of properties has led to its use in probing glycan-binding proteins and understanding their roles in immune recognition and pathogen-host interactions.

Moreover, this compound has been utilized in the development of glycomimetic agents that mimic natural glycans. Glycomimetics are designed to interfere with glycan-protein interactions, which are often critical in processes such as cell adhesion and signaling. By incorporating the tetra-O-acetyl α-D-mannopyranoside core into glycomimetic frameworks, researchers have been able to create molecules with enhanced stability and specificity for targeting certain glycan-binding receptors.

Recent advancements in analytical techniques have also enabled detailed characterization of 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its stereochemical properties and conformational dynamics. These studies have revealed that the molecule adopts specific conformations that are critical for its biological activity and interaction with enzymes.

In conclusion, 4-Aminophenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside (CAS No. 187146-99-2) is a versatile sugar derivative with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for studying carbohydrate biology and developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of glycan-mediated processes.